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Compound of Interest

Compound Name: 6-Fluoropyridine-2-boronic acid

Cat. No.: B1322907 Get Quote

Essential Safety and Handling Guide for 6-
Fluoropyridine-2-boronic acid
Disclaimer: This document provides safety and handling information for 6-Fluoropyridine-2-
boronic acid based on data from structurally similar compounds, as a specific Safety Data

Sheet (SDS) for this exact compound was not available. The provided guidance should be

used in conjunction with standard laboratory safety practices and a thorough risk assessment

before beginning any work.

Researchers, scientists, and drug development professionals handling 6-Fluoropyridine-2-
boronic acid must adhere to strict safety protocols to mitigate potential hazards. This guide

outlines the essential personal protective equipment (PPE), handling procedures, and disposal

plans to ensure a safe laboratory environment. The information is compiled from safety data

sheets of analogous compounds, including 6-Fluoro-3-pyridinylboronic acid, 5-Fluoropyridine-

3-boronic acid, and (6-chloro-2-fluoropyridin-3-yl)boronic acid.

Hazard Identification and Personal Protective
Equipment
Based on related chemical data, 6-Fluoropyridine-2-boronic acid is expected to be harmful if

swallowed, cause skin irritation, and result in serious eye irritation. It may also cause

respiratory irritation, particularly if handled as a powder.[1] Therefore, a comprehensive

approach to personal protection is mandatory.
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Table 1: Personal Protective Equipment (PPE) for Handling 6-Fluoropyridine-2-boronic acid

Protection Type Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.

To prevent eye contact which

can cause serious irritation.[1]

[2]

Skin Protection
Chemical-resistant gloves

(e.g., nitrile) and a lab coat.

To avoid skin contact which

can lead to irritation.[1][2][3]

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator.

Required when dusts are

generated to prevent

respiratory tract irritation.[3]

Operational and Disposal Plans
Safe handling and disposal are critical to minimizing risk and environmental impact. The

following step-by-step procedures should be followed.

Engineering Controls:

Always handle 6-Fluoropyridine-2-boronic acid in a well-ventilated area.

A certified chemical fume hood is essential to control exposure and prevent the inhalation of

dust or vapors.[3]

Ensure that eyewash stations and safety showers are readily accessible in the immediate

work area.[2]

Handling Protocol:

Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare the work

area within the fume hood by covering the surface with an absorbent, disposable liner.

Weighing and Transfer: Conduct all weighing and transferring of the solid compound within

the fume hood to contain any dust. Use tools (spatulas, etc.) that minimize the generation of

airborne particles.
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In Solution: When working with the compound in solution, continue to work within the fume

hood and wear appropriate PPE to protect against splashes.

Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and

water.[1][2] Decontaminate all surfaces and equipment used.

First Aid Measures:

In case of eye contact: Immediately rinse with plenty of water for at least 15 minutes,

removing contact lenses if present and easy to do. Seek medical attention.[1][2]

In case of skin contact: Wash off immediately with plenty of soap and water. Remove

contaminated clothing. If skin irritation persists, seek medical advice.[1][2]

If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if you feel unwell.[1]

If swallowed: Do NOT induce vomiting. Rinse mouth with water and drink plenty of water

afterward. Seek immediate medical attention.[1]

Disposal Plan:

All waste materials, including unused compounds, contaminated PPE, and cleaning

materials, must be considered hazardous waste.

Dispose of waste in clearly labeled, sealed containers.

Waste disposal should be carried out by a licensed professional waste disposal service in

accordance with local, state, and federal regulations.[3] Do not allow the product to enter

drains.[3]

Experimental Workflow Visualization
The following diagram illustrates the logical workflow for the safe handling of 6-Fluoropyridine-
2-boronic acid.
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Safe Handling Workflow for 6-Fluoropyridine-2-boronic acid
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Caption: Logical workflow for safe handling of 6-Fluoropyridine-2-boronic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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